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Compound of Interest |

Compound Name: BMS-604992
CAS No.: 674343-47-6
Cat. No.: B607395
Get Quote
. J

Disclaimer: The following information on BMS-604992 has been compiled from publicly
available data, primarily from commercial vendor websites, patent literature, and review
articles. A dedicated, peer-reviewed primary research publication detailing the comprehensive
pharmacological profile and experimental protocols of this compound could not be identified.
Therefore, the depth of information, particularly regarding detailed experimental methodologies,
IS limited.

Core Compound Information

BMS-604992, also identified as EX-1314, is a selective, orally active small-molecule agonist of
the Growth Hormone Secretagogue Receptor (GHSR), also known as the ghrelin receptor. As a
GHSR agonist, it mimics the action of the endogenous ligand ghrelin, which is known to play a
crucial role in stimulating growth hormone release, regulating appetite, and modulating energy
homeostasis.

Quantitative Pharmacological Data

The available quantitative data for BMS-604992 is summarized in the table below. This
information is primarily sourced from commercial suppliers and lacks extensive details on the
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experimental conditions.

Parameter Value Species/System Source
o o ) » Commercial Vendor
Binding Affinity (Ki) 2.3nM Not Specified
Data
Functional Potency N Commercial Vendor
0.4 nM Not Specified

(EC50)

Data

In Vitro and In Vivo Profile

BMS-604992 has been characterized in preclinical studies as a gastrointestinal prokinetic

agent with an ability to stimulate food intake.

In Vitro Profile

Detailed in vitro studies on BMS-604992, such as receptor selectivity screening against a

broad panel of other receptors, transporters, and enzymes, are not publicly available.

In Vivo Profile

Limited in vivo data from a review article suggests that EX-1314 (BMS-604992) enhances

gastrointestinal motility and food intake in rodents.[1][2][3][4][5]
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. Administrat Observed
Study Type Species . Dose Source
ion Route Effect
Significant
Gastric ) Intraperitonea increase in Review
) Mice 500 ug/kg ) ]
Emptying I gastric Article
emptying
2-fold
_ increase in Review
Fecal Output Mice Oral 300 mg/kg )
fecal output Article

in fed animals

N N Stimulation of  Review
Food Intake Rodents Not Specified  Not Specified ) ]
food intake Article

Mechanism of Action and Signaling Pathways

As a GHSR agonist, BMS-604992 is expected to activate the signaling pathways downstream
of this G-protein coupled receptor. The primary signaling cascade initiated by GHSR activation
involves the Gq protein, leading to the activation of phospholipase C (PLC), which in turn
hydrolyzes phosphatidylinositol 4,5-bisphosphate (PIP2) into inositol trisphosphate (IP3) and
diacylglycerol (DAG). IP3 triggers the release of intracellular calcium (Ca2+), a key event in
growth hormone secretion and other cellular responses.

Other potential signaling pathways that can be modulated by GHSR activation include the
Mitogen-Activated Protein Kinase (MAPK), Protein Kinase A (PKA), and Protein Kinase B (Akt)
pathways.

Cytoplasm

activates hydrolyzes mobilizes triggers Cellular Response
PLC
(e.g., GH Secretion)

Cell Membrane
activates

| activates
- | binds
\

BMS-604992
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Caption: General signaling pathway of the Growth Hormone Secretagogue Receptor (GHSR).

Experimental Protocols

Detailed, peer-reviewed experimental protocols for the characterization of BMS-604992 are not
publicly available. The following are generalized descriptions of potential methodologies based
on the available information and standard practices for evaluating GHSR agonists.

In Vitro Radioligand Binding Assay (Hypothetical)

o Objective: To determine the binding affinity (Ki) of BMS-604992 for the GHSR.
o Methodology:

o Cell membranes expressing the human GHSR would be prepared.

o Aradiolabeled ligand for GHSR (e.qg., [125I]-Ghrelin) would be used.

o Increasing concentrations of unlabeled BMS-604992 would be incubated with the cell
membranes and the radioligand.

o Following incubation, the bound and free radioligand would be separated by filtration.
o The amount of bound radioactivity would be measured using a gamma counter.

o The Ki value would be calculated from the IC50 value (concentration of BMS-604992 that
inhibits 50% of the specific binding of the radioligand) using the Cheng-Prusoff equation.

In Vitro Functional Assay - Intracellular Calcium
Mobilization (Hypothetical)

e Objective: To determine the functional potency (EC50) of BMS-604992 in activating the
GHSR.

e Methodology:
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[e]

Cells stably expressing the human GHSR would be loaded with a calcium-sensitive
fluorescent dye (e.g., Fluo-4 AM).

o The baseline fluorescence would be measured.
o Increasing concentrations of BMS-604992 would be added to the cells.

o The change in fluorescence, corresponding to the increase in intracellular calcium, would
be measured over time using a fluorescence plate reader.

o The EC50 value would be determined by plotting the concentration-response curve.

In Vivo Gastric Emptying Study (Conceptual Workflow)

The following diagram illustrates a conceptual workflow for an in vivo study to assess the effect
of BMS-604992 on gastric emptying in mice, based on the limited information available.
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Caption: Conceptual workflow for an in vivo gastric emptying study.
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Conclusion

BMS-604992 (EX-1314) is a potent GHSR agonist with demonstrated preclinical activity in
stimulating food intake and gastrointestinal motility in rodents. While basic pharmacological
parameters like Ki and EC50 values are available, a comprehensive, publicly accessible
pharmacological profile from primary research is lacking. The information presented here is
based on the limited available data and should be interpreted with caution. Further detailed
studies would be required to fully elucidate the therapeutic potential and safety profile of this
compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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